Tert-butyl 4-(benzyloxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-phenylmethoxypiperidine-1-carboxylate
• InChI: InChI=1S/C17H25NO3/c1-17(2,3)21-16(19)18-11-9-15(10-12-18)20-13-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3
• InChI Key: MWDHRTQFUAQSMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OCC2=CC=CC=C2
• Molecular Formula: C17H25NO3
• DSSTOX Substance ID: DTXSID60470760
• Molecular Weight: 291.4 g/mol
• CAS RN: 159557-47-8

Description

Tert-butyl 4-(benzyloxy)piperidine-1-carboxylate is a chemical compound with the CAS Number: 159557-47-8. It has a molecular weight of 291.39. The IUPAC name for this compound is tert-butyl 4-(benzyloxy)-1-piperidinecarboxylate.

Molecular Structure Analysis

The InChI code for Tert-butyl 4-(benzyloxy)piperidine-1-carboxylate is 1S/C17H25NO3/c1-17(2,3)21-16(19)18-11-9-15(10-12-18)20-13-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3.

Physical And Chemical Properties Analysis

Tert-butyl 4-(benzyloxy)piperidine-1-carboxylate is a liquid at room temperature.

Scientific Research Applications

Synthesis of Novel Organic Compounds

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Biological Activities

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Drug Discovery

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X-ray Diffraction Studies

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Antibacterial and Antifungal Activities

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PROTAC Development

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Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause respiratory irritation, skin burns, and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling this compound.

Synthesis routes and methods I

Procedure details

A solution of N-tert-butoxycarbonylpiperidin-4-ol (25 g, 0.124 mol) in 100 ml anhydrous THF was added to a suspension of sodium hydride (5.96 g, 0.15 mol, pentane washed) in 100 ml anhydrous THF at 0° C. The reaction was stirred at 0° C. for 1 hour, then treated with a solution of benzyl bromide (25.65 g, 0.15 mol) in 20 ml anhydrous THF. The reaction was allowed to stand for 20 h at room temperature, cooled to 0° C., and 50 ml water was added cautiously. The product was extracted using ethyl acetate, the combined organic extracts were washed with water, dried (MgSO4) and concentrated. Chromatography using petroleum ether→20% ethyl acetate-petroleum ether gave 4-benzyloxy-1-tert-butoxycarbonyl-piperidine as a colourless solid. δH (250 MHz, CDCl3) 1.45 (9H, s), 1.51-1.65 (2H, m), 1.80-1.94 (2H, m), 3.04-3.15 (2H, m), 3.51-3.61 (1H, m), 3.70-3.84 (2H, m), 4.56 (2H, m), 7.26-7.35 (5H, m). m/e (ES) 292.

Synthesis routes and methods II

Procedure details

Sodium hydride, 80% dispersion in oil (0.14 g, 4.8 mmoI) was added to a solution of 1-(tert-butoxycarbonyl)-4-hydroxypiperidine (1.0 g, 4.8 mmol) [prepared from 4-hydroxypiperidine and di-tert-butyl dicarbonate] in dimethylformamide (30 ml) and the mixture stirred for 30 minutes. Benzyl bromide (0.68 ml, 5.7 mmol) was added and the reaction mixture stirred overnight. The mixture was poured into water and extracted with dichloromethane. The extracts were washed with water and brine, dried (MgSO4) and the residue after evaporation purified by flash chromatography eluting with 0-20% ethyl acetate in hexane to give 1-(tert-butoxycarbonyl)-4-benzyloxypiperidine (1.1 g, 94% ); δH (CDCl3) 1.39 (9H, s, C(CH3)3), 1.82 (2H, m, piperidinyl. H), 3.04 (2H, m, piperidinyl H), 3.59 (3H, m, piperidinyl H), 4.51 (2H, s, OCH2Ph), 7.24-7.39 (5H, m, PhH).